Cas no 1003708-42-6 (3-Fluoro-5-formylbenzonitrile)

3-Fluoro-5-formylbenzonitrile structure
3-Fluoro-5-formylbenzonitrile structure
Product name:3-Fluoro-5-formylbenzonitrile
CAS No:1003708-42-6
MF:C8H4FNO
MW:149.1219
MDL:MFCD04974123
CID:820647
PubChem ID:44754917

3-Fluoro-5-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-formylbenzonitrile
    • 3-cyano-5-fluorobenzaldehyde
    • CL8322
    • fluoroformylbenzonitrile
    • PubChem4774
    • 5-Cyano-3-fluorobenzaldehyde
    • MJDZWYNXMPFSJE-UHFFFAOYSA-N
    • Benzonitrile, 3-fluoro-5-formyl-
    • CM11914
    • AS05573
    • AB21501
    • RP09969
    • LS10266
    • AB0034358
    • X8502
    • ST24028524
    • AM200
    • Z1198165377
    • EN300-1212452
    • LF-0225
    • MFCD04974123
    • 1003708-42-6
    • J-512520
    • SY025400
    • CS-W018980
    • DTXSID30660590
    • AKOS006292954
    • SCHEMBL77140
    • DB-011180
    • MDL: MFCD04974123
    • Inchi: 1S/C8H4FNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,5H
    • InChI Key: MJDZWYNXMPFSJE-UHFFFAOYSA-N
    • SMILES: FC1C([H])=C(C#N)C([H])=C(C([H])=O)C=1[H]

Computed Properties

  • Exact Mass: 149.02800
  • Monoisotopic Mass: 149.027691913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.25
  • Boiling Point: 205 ºC
  • Flash Point: 77 ºC
  • PSA: 40.86000
  • LogP: 1.50988

3-Fluoro-5-formylbenzonitrile Security Information

3-Fluoro-5-formylbenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Fluoro-5-formylbenzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
LF-0225-25G
3-fluoro-5-formylbenzonitrile
1003708-42-6 >95%
25g
£106.00 2025-02-09
abcr
AB469282-25 g
3-Fluoro-5-formylbenzonitrile, min. 95%; .
1003708-42-6
25g
€570.60 2023-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1065999-10g
3-Fluoro-5-formylbenzonitrile
1003708-42-6 98%
10g
¥763 2023-04-17
TRC
F532040-100mg
3-Fluoro-5-formylbenzonitrile
1003708-42-6
100mg
$64.00 2023-05-18
abcr
AB469282-250mg
3-Fluoro-5-formylbenzonitrile, min. 95%; .
1003708-42-6
250mg
€74.40 2025-02-21
Enamine
EN300-1212452-0.1g
3-fluoro-5-formylbenzonitrile
1003708-42-6 95%
0.1g
$30.0 2023-06-08
Enamine
EN300-1212452-0.25g
3-fluoro-5-formylbenzonitrile
1003708-42-6 95%
0.25g
$36.0 2023-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD160617-1g
3-Fluoro-5-formylbenzonitrile
1003708-42-6 98%
1g
¥146.0 2022-03-01
Chemenu
CM101855-25g
3-fluoro-5-formylbenzonitrile
1003708-42-6 95+%
25g
$449 2021-06-17
Apollo Scientific
PC200339-5g
3-Fluoro-5-formylbenzonitrile
1003708-42-6 0.98
5g
£33.00 2025-02-21

3-Fluoro-5-formylbenzonitrile Production Method

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Amadis Chemical Company Limited
(CAS:1003708-42-6)3-Fluoro-5-formylbenzonitrile
A11596
Purity:99%/99%
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